Cas no 3320-87-4 (3-Nitrophenyl isocyanate)

• Product Name: 3-Nitrophenyl isocyanate
• CAS No: 3320-87-4
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• MDL: MFCD00007220
• CID: 84705
• PubChem ID: 76835
• Update Time: 2025-09-27

3-Nitrophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• m-nitrophenyl isocyanate
• 3-Nitrophenyl isocyanate
• 1-Isocyanato-3-nitrobenzene
• 3-nitrobenzenisocyanate
• 3-nitro-phenyl isocyanate
• 3-nitrophenylisocynate
• Benzene,1-isocyanato-3-nitro
• Isocyanic acid,m-nitrophenyl ester
• meta-nitrophenyl isocyanate
• SCHEMBL87580
• DTXSID5062976
• EN300-21661
• SY012589
• FT-0602075
• NSC 5385
• 1-Isocyanato-3-nitrobenzene #
• AKOS000121042
• metanitrophenyl isocyanate
• MFCD00007220
• 3-nitropheny isocyanate
• 3-Isocyanato benzonitrile
• NSC-5385
• D97429
• NSC5385
• SCHEMBL12810793
• W-200308
• Z104507882
• EINECS 222-025-8
• GEO-02022
• 1-isocyanato-3-nitro-benzene
• LS-13251
• 3-Nitrophenylisocyanate
• 3320-87-4
• 3-Nitrophenyl isocyanate, 97%
• BB 0260826
• Isocyanic acid, m-nitrophenyl ester
• m-nitrophenylisocyanate
• AB00859
• Benzene, 1-isocyanato-3-nitro-
• NS00029435
• AI3-28251
• STK504588
• DTXCID7038650
• DB-048356

• MDL： MFCD00007220
• Inchi： 1S/C7H4N2O3/c10-5-8-6-2-1-3-7(4-6)9(11)12/h1-4H
• InChI Key： GFFGYTMCNVMFAJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C=1)N=C=O)=O

Computed Properties

• Exact Mass: 164.02200
• Monoisotopic Mass: 164.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 75.2A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.5018 (rough estimate)
• Melting Point: 51-52 °C (lit.)
• Boiling Point: 130-131 °C/11 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5300 (estimate)
• PSA: 75.25000
• LogP: 2.08530
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain

3-Nitrophenyl isocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H334-H335
• Warning Statement： P261-P305+P351+P338-P342+P311
• Hazardous Material transportation number：2206
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-42/43
• Safety Instruction： S22-S26-S36/37-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Additional information on 3-Nitrophenyl isocyanate

Comprehensive Guide to 3-Nitrophenyl isocyanate (CAS No. 3320-87-4): Properties, Applications, and Industry Insights

3-Nitrophenyl isocyanate (CAS 3320-87-4) is a specialized organic compound widely recognized for its role in synthetic chemistry and industrial applications. This aromatic isocyanate derivative, characterized by its nitro functional group, serves as a critical building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure (C₇H₄N₂O₃) enables unique reactivity, making it a sought-after reagent for urethane formation and heterocyclic compound synthesis.

Recent trends in green chemistry have spurred interest in optimizing the production of 3-Nitrophenyl isocyanate to reduce environmental impact. Researchers are exploring solvent-free reactions and catalytic methods to enhance yield while minimizing waste. The compound’s compatibility with click chemistry and bioorthogonal reactions also aligns with cutting-edge drug discovery methodologies, addressing frequent search queries like "sustainable isocyanate synthesis" and "nitrophenyl derivatives in medicinal chemistry."

From a commercial perspective, 3320-87-4 is utilized in coatings and adhesives due to its ability to form durable polyurethane networks. Industry reports highlight its growing demand in high-performance polymers, particularly for automotive and aerospace applications where thermal stability is paramount. SEO-optimized terms such as "isocyanate-based crosslinkers" and "nitroaromatic compound suppliers" reflect market needs.

Safety and handling of 3-Nitrophenyl isocyanate adhere to standard organic chemical protocols, with emphasis on moisture-free environments to prevent undesired polymerization. Analytical techniques like HPLC and FTIR spectroscopy ensure purity verification, a topic frequently searched by quality control professionals. The compound’s stability under inert atmospheres further supports its logistical feasibility.

Innovations in catalysis have opened new pathways for derivatizing 3-Nitrophenyl isocyanate into bioactive molecules. Recent patents describe its use in designing enzyme inhibitors and fluorescent probes, resonating with queries like "nitrophenyl isocyanate applications in diagnostics." This versatility underscores its value across R&D sectors.

Environmental regulations and REACH compliance data for CAS 3320-87-4 are often queried by regulatory affairs specialists. Manufacturers provide detailed SDS documentation, emphasizing proper storage (typically at 2–8°C) to maintain shelf life. Such details address common search terms like "isocyanate storage guidelines" and "nitrophenyl compound safety."

In academic circles, 3-Nitrophenyl isocyanate is frequently employed to study nucleophilic addition-elimination mechanisms. Its electron-withdrawing nitro group enhances reactivity toward amines and alcohols, making it a model substrate for teaching advanced organic reactions—addressing educator searches for "demonstration compounds for electrophilicity."

The global market for nitroaromatic isocyanates is projected to grow at a CAGR of 5.2% (2023–2030), driven by demand in polyurethane elastomers and pharmaceutical intermediates. Suppliers increasingly highlight batch-to-batch consistency and low heavy metal content as competitive advantages, aligning with industry benchmarks.

For researchers exploring structure-activity relationships, the nitro group’s position (meta-substitution in 3-Nitrophenyl isocyanate) offers distinct steric and electronic effects compared to ortho/para analogues. This nuance is crucial in designing targeted molecular probes, a hot topic in chemical biology forums.

Emerging applications include smart material development, where 3320-87-4 derivatives contribute to stimuli-responsive polymers. Such innovations respond to trending searches like "functional isocyanates in material science," positioning this compound as a key player in next-generation technologies.